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Compound of Interest

Compound Name: Cesium tetraphenylborate

Cat. No.: B3051080 Get Quote

An In-Depth Technical Guide to the Physical and Chemical Properties of Cesium
Tetraphenylborate

Abstract
Cesium tetraphenylborate (Cs[B(C₆H₅)₄]), a salt composed of a cesium cation and a large

tetraphenylborate anion, is a compound of significant scientific and industrial interest. Its most

defining characteristic is its exceptionally low solubility in aqueous solutions, a property that

underpins its primary applications. This technical guide provides a comprehensive overview of

the core physical and chemical properties of Cesium tetraphenylborate, tailored for

researchers, scientists, and professionals in drug development and environmental remediation.

We will delve into its structural characteristics, physicochemical parameters, chemical

reactivity, and the established protocols for its synthesis and analytical application, grounding

all claims in authoritative references.

Molecular and Structural Properties
Cesium tetraphenylborate is an organoboron compound with the chemical formula

C₂₄H₂₀BCs.[1] It is a salt formed from the cesium cation (Cs⁺) and the tetraphenylborate anion

([B(C₆H₅)₄]⁻).
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Property Value Source

IUPAC Name cesium;tetraphenylboranuide [1][2][3]

CAS Number 3087-82-9 [1][2][4][5]

Molecular Formula C₂₄H₂₀BCs [1][2][5]

Molecular Weight 452.13 g/mol [1][2][4][5]

Appearance
White crystalline solid or

powder
[3]

Crystal Structure
The unique properties of Cesium tetraphenylborate are a direct consequence of its crystal

structure. It crystallizes in the tetragonal space group I-42m.[1][2] The structure is not a simple

packing of discrete ions but rather consists of one-dimensional polymeric chains where Cs⁺

cations and [B(C₆H₅)₄]⁻ anions alternate along the crystallographic c-axis.[1]

The large, bulky tetraphenylborate anion dominates the crystal lattice, causing the potassium,

rubidium, and cesium salts to be nearly isostructural.[1][6] In this arrangement, the cesium

cation is not simply surrounded by anions; instead, it occupies a cleft formed by the phenyl

rings of two adjacent tetraphenylborate anions.[1] This results in a distorted octahedral

coordination geometry, where the Cs⁺ ion interacts with six phenyl rings.[1] This extensive

cation-π interaction and efficient packing are the primary reasons for the compound's

remarkably low solubility and high stability.

Physicochemical Properties
The physicochemical data for Cesium tetraphenylborate are critical for its application in

separation and analysis.
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Property Value Details and Causality

Melting Point >400 °C

The high melting point

indicates strong ionic and

intermolecular forces within the

crystal lattice, contributing to

its high thermal stability.[3][4]

Aqueous Solubility Extremely Low

This is the most critical

property. The large,

hydrophobic tetraphenylborate

anion and the efficient crystal

packing with cesium make it

one of the few water-insoluble

cesium salts.[1][7]

Solubility Product (Ksp) 7.84 × 10⁻¹⁰ (at 25 °C)

This low Ksp value quantifies

its insolubility and is the basis

for its use as a precipitating

agent for near-quantitative

removal of Cs⁺ from solutions.

[7]

Solubility in Organic Solvents Sparingly Soluble

While more soluble in organic

solvents than in water, it is still

only sparingly soluble. For

example, its solubility in

tetrahydrofuran (THF) at 25°C

is approximately 0.24 g/L,

significantly lower than that of

sodium tetraphenylborate

(18.9 g/L).[1]

The solubility of Cesium tetraphenylborate is influenced by temperature, with solubility

increasing approximately tenfold as the temperature rises from 25 °C to 65 °C.[8] Furthermore,

in high ionic strength solutions, particularly those with high sodium concentrations, the

precipitation kinetics can be slow, sometimes taking hours to reach completion.[8]
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Chemical Reactivity and Stability
Precipitation Reactions
The quintessential chemical property of Cesium tetraphenylborate is its formation via a

precipitation reaction. The addition of a soluble tetraphenylborate salt, most commonly sodium

tetraphenylborate (NaTPB), to an aqueous solution containing cesium ions results in the

immediate formation of a dense white precipitate of CsTPB.[7][9]

Reaction: Cs⁺(aq) + [B(C₆H₅)₄]⁻(aq) → Cs--INVALID-LINK--

This reaction is the cornerstone of its use in the decontamination of radioactive waste streams

containing the ¹³⁷Cs isotope and in the gravimetric analysis of cesium.[1][7]

Co-precipitation
In solutions containing multiple alkali metal ions, co-precipitation can occur. Due to the similar

crystal structures, CsTPB can form impure isomorphic crystalline mixtures with potassium

tetraphenylborate (KTPB) and sodium tetraphenylborate (NaTPB).[1] This is a critical

consideration in nuclear waste processing, where high concentrations of sodium and

potassium are often present, as it can affect the efficiency and purity of the cesium

precipitation.

Thermal and Chemical Decomposition
While thermally stable above 400 °C, the tetraphenylborate anion is susceptible to chemical

decomposition under specific conditions.

Acid Hydrolysis: In the presence of strong acids, the anion undergoes protonolysis,

decomposing to form triphenylborane and benzene.[9] This reaction is a significant safety

and process concern in applications where pH is not controlled. Reaction: H⁺ + [B(C₆H₅)₄]⁻

→ B(C₆H₅)₃ + C₆H₆

Catalytic Decomposition: The decomposition of tetraphenylborate can be catalyzed by

certain metals, such as copper and noble metals like palladium, which may be present in

nuclear waste.[7][10] This catalytic pathway also generates benzene, a flammable and toxic

byproduct, which complicates its use in large-scale industrial processes and necessitates

careful process control.[7][8] Under controlled conditions of low pH and elevated
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temperature, hydrolysis can be intentionally used to decompose the precipitate, separating

the organic component (benzene) from the inorganic borate salts.

Experimental Protocols
Synthesis of Cesium Tetraphenylborate via Aqueous
Precipitation
This protocol describes the laboratory-scale synthesis based on the compound's low aqueous

solubility.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b3051080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent Preparation

Precipitation

Isolation & Purification

Drying

Prepare 0.1 M CsCl
Solution in DI Water

Slowly add NaTPB solution
to CsCl solution with

constant stirring

Prepare 0.1 M NaTPB
Solution in DI Water

Observe formation of
dense white precipitate

Isolate precipitate via
vacuum filtration

Wash precipitate with
cold DI water

Wash precipitate with
ethanol to aid drying

Dry in oven at 110°C
until constant weight

Click to download full resolution via product page

Caption: Workflow for the synthesis of Cesium tetraphenylborate.
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Methodology:

Reagent Preparation: Prepare separate aqueous solutions of cesium chloride (e.g., 0.1 M)

and sodium tetraphenylborate (e.g., 0.1 M).

Precipitation: While stirring the cesium chloride solution vigorously, slowly add a

stoichiometric equivalent of the sodium tetraphenylborate solution. A dense white precipitate

of Cesium tetraphenylborate will form immediately.

Digestion: Gently heat the mixture to about 60-80°C and allow it to cool slowly. This process,

known as digestion, encourages the formation of larger, more easily filterable crystals.

Isolation: Isolate the precipitate by vacuum filtration using a Büchner funnel.

Washing: Wash the collected precipitate several times with small portions of cold deionized

water to remove soluble impurities like sodium chloride. Follow with a wash of ethanol or

acetone to remove water and facilitate drying.

Drying: Dry the purified product in an oven at 110-120°C to a constant weight.

Gravimetric Determination of Cesium
This workflow outlines the use of sodium tetraphenylborate as a precipitating agent for the

quantitative analysis of cesium ions.
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Prepare known volume
of sample solution

containing Cs⁺

Add excess NaTPB
solution to ensure

complete precipitation

Digest, filter, wash,
and dry the CsTPB
precipitate as per
synthesis protocol

Weigh the dried
CsTPB precipitate

Calculate mass of Cs⁺
using gravimetric factor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.eforu-chemical.com/boron-b/cesium-tetraphenylborate-cas-:-3087-82-9.html
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB8229861.htm
https://webbook.nist.gov/cgi/inchi/InChI=1S/C24H20B.Cs/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;/h1-20H;/q-1;+1
https://www.researchgate.net/publication/286241624_Crystal_structure_of_caesium_tetraphenylborate_C24H20BCs
https://www.nationalacademies.org/read/9959/chapter/6
https://www.osti.gov/servlets/purl/626456
https://en.wikipedia.org/wiki/Sodium_tetraphenylborate
https://info.ornl.gov/sites/publications/Files/Pub57007.pdf
https://www.benchchem.com/product/b3051080#physical-and-chemical-properties-of-cesium-tetraphenylborate
https://www.benchchem.com/product/b3051080#physical-and-chemical-properties-of-cesium-tetraphenylborate
https://www.benchchem.com/product/b3051080#physical-and-chemical-properties-of-cesium-tetraphenylborate
https://www.benchchem.com/product/b3051080#physical-and-chemical-properties-of-cesium-tetraphenylborate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3051080?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

